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Compound of Interest

Compound Name: 1-Butanol, 3-(3-hydroxybutoxy)-

Cat. No.: B3192833

In-Depth Technical Guide: 1-Butanol, 3-(3-
hydroxybutoxy)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butanol, 3-(3-hydroxybutoxy)-, with the Chemical Abstracts Service (CAS) registry number
65849-81-2, is an organic compound with the molecular formula C8H1803. This document
provides a comprehensive overview of its available physical and chemical data, detailed
experimental protocols for the determination of its key properties, and a generalized workflow
for its characterization. Due to the limited availability of experimental data for this specific
compound, predicted values from computational models are included and clearly designated.

Chemical and Physical Data

The quantitative data for 1-Butanol, 3-(3-hydroxybutoxy)- are summarized in the tables
below. It is important to note that most of the available data are predicted and should be
confirmed by experimental analysis.

Table 1: General and Computed Properties
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Property Value Source

4-(4-hydroxybutan-2-
IUPAC Name PubChem[1]
yloxy)butan-2-ol

Synonyms 3-(3-hydroxybutoxy)butan-1-ol PubChem[1]
CAS Number 65849-81-2 PubChem[1]
Molecular Formula C8H1803 PubChem[1]
Molecular Weight 162.23 g/mol PubChem[1]
Monoisotopic Mass 162.125594432 Da PubChem[1]
Canonical SMILES cc(ccece(c)o)o PubChem[1]
InChl Key ANXKBOZFEUCZHF- PubChem[1]

UHFFFAOYSA-N

Table 2: Predicted Physical Properties

Property Predicted Value Source
Boiling Point 278.4+15.0°C ChemicalBook
Density 0.997 + 0.06 g/cm? ChemicalBook
Flash Point 107.6 °C ChemSrc
Refractive Index 1.447 ChemSrc

LogP (Octanol-Water Partition
o 0.54160 ChemSrc
Coefficient)

Experimental Protocols

Detailed experimental methodologies for determining the key physical and chemical properties
of liquid organic compounds like 1-Butanol, 3-(3-hydroxybutoxy)- are provided below. These
are generalized protocols and may require optimization for this specific substance.

Determination of Boiling Point (Capillary Method)
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Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Apparatus:

Thiele tube or oil bath with a stirrer and heater

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of 1-Butanol, 3-(3-hydroxybutoxy)-

Procedure:

A small amount of the liquid sample is placed in the small test tube.
» The capillary tube, with its open end downwards, is placed inside the test tube.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped in the Thiele tube or oil bath.
e The bath is heated gently with constant stirring.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the bath is allowed to cool slowly with continuous stirring.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[2][3]

Determination of Density (Pychometer Method)

Objective: To determine the mass per unit volume of the liquid.
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Apparatus:

e Pycnometer (a specific gravity bottle)

Analytical balance

Thermometer

Water bath

Sample of 1-Butanol, 3-(3-hydroxybutoxy)-

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately weighed on
the analytical balance (m1).

o The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is carefully wiped off.

o The filled pycnometer is weighed to determine the mass of the pycnometer and the liquid
(m2).

e The pycnometer is emptied, cleaned, and filled with distilled water of a known temperature
and density.

e The mass of the pycnometer filled with water is determined (m3).

e The density of the liquid sample is calculated using the formula: Density of liquid = [(m2 -
m1l) / (m3 - m1)] * Density of water.

Determination of Solubility

Objective: To determine the solubility of the compound in various solvents.
Apparatus:

e Test tubes
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Graduated pipettes

Vortex mixer

Solvents (e.g., water, ethanol, acetone, hexane)

Sample of 1-Butanol, 3-(3-hydroxybutoxy)-

Procedure:

A small, measured amount of the solvent (e.g., 1 mL) is placed in a test tube.

e Asmall, measured amount of the solute (1-Butanol, 3-(3-hydroxybutoxy)-) is added to the
test tube.

o The mixture is agitated vigorously using a vortex mixer for a set period.

o The mixture is allowed to stand and is visually inspected for the presence of a single phase
(soluble) or multiple phases/undissolved solute (insoluble).

e The process can be repeated with varying amounts of solute to determine the approximate
solubility limit.[4][5]

Mandatory Visualization
Experimental Workflow for Physicochemical
Characterization

The following diagram illustrates a general workflow for the physical and chemical
characterization of a new chemical entity like 1-Butanol, 3-(3-hydroxybutoxy)-.
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A generalized workflow for the physicochemical characterization of a chemical compound.

Applications and Biological Activity

Currently, there is limited publicly available information regarding the specific applications and
biological activity of 1-Butanol, 3-(3-hydroxybutoxy)-. However, based on its chemical
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structure, which contains both ether and alcohol functional groups, it may have potential as a
solvent, a plasticizer, or an intermediate in chemical synthesis. Butanol and its derivatives are
known to be used in a variety of industrial applications, including as solvents for paints and
coatings, and in the manufacturing of pharmaceuticals and polymers. Some butanol extracts
from natural sources have shown antimicrobial and anti-inflammatory activities, but this has not
been specifically studied for 1-Butanol, 3-(3-hydroxybutoxy)-.[6][7][8] Further research is
required to elucidate the specific properties and potential applications of this compound.

Conclusion

This technical guide provides a summary of the currently available physical and chemical data
for 1-Butanol, 3-(3-hydroxybutoxy)-. While experimental data is sparse, predicted values
offer a starting point for further investigation. The provided experimental protocols outline
standard methods for the determination of key physicochemical properties. The generalized
workflow diagram offers a systematic approach to the characterization of this and other novel
chemical entities. It is recommended that the predicted data presented herein be validated
through rigorous experimental testing to fully characterize this compound for its potential use in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3192833#1-butanol-3-3-hydroxybutoxy-physical-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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